Cas no 13078-12-1 (1-(4-Chlorophenyl)piperazine hydrochloride)
1-(4-Chlorophenyl)piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)piperazine hydrochloride
- 1-(4-Chlorophenyl)piperazine monohydrochloride
- PCPP
- TIMTEC-BB SBB003262
- 1-(4-Chloro Phenyl) Piperazine Hcl
- P-CHLOROPHENYL PIPERAZINE ( PLCPP )
- 4-CHLOROPHENYLPIPERAZINE HYDROCHLORIDE
- 1-(P-CHLOROPHENYL)PIPERAZINE HYDROCHLORIDE
- LABOTEST-BB LT00454934
- LABOTEST-BB LT00159500
- ZHGRQBSZTVJDHU-UHFFFAOYSA-N
- Piperazine, 1-(4-chlorophenyl)-, monohydrochloride (9CI); Piperazine, 1-(p-chlorophenyl)-, hydrochloride (7CI,8CI); 1-(4-Chlorophenyl)piperazine monohydrochloride; Piperazine, 1-(4-chlorophenyl)-, hydrochloride (1:1)
- C1117
- 1-(4-chlorophenyl)-piperazine hydrochloride
- NSC-71659
- 1-(4-Chlorophenyl)-piperazine.HCl
- p-CPP HCl (para-Chlorophenylpiperazine Hydrochloride; 1-(4-Chlorophenyl)piperazine Hydrochloride)
- 1-(4-chloro-phenyl)piperazine hydrochloride
- FT-0605702
- EINECS 254-165-0
- MFCD00060187
- AKOS003851109
- 1-(4-chlorophenyl) piperazine hydrochloride
- NSC 71659
- p-CPP HCl (para-Chlorophenylpiperazine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
- NSC71659
- CS-0444415
- 13078-12-1
- AC-25796
- Piperazine, 1-(4-chlorophenyl)-, monohydrochloride
- 1-(4-chloro-phenyl)-piperazine hydrochloride
- DTXSID60959646
- F21390
- Piperazine, 1-(4-chlorophenyl)-, hydrochloride (1:1)
- 1-(4-Chlorophenyl)piperazine HCl
- 1-(4-Chlorophenyl)piperazine, HCl
- SCHEMBL708482
- 2TS5KQ3HVH
- N-(4-chlorophenyl)-piperazine hydrochloride
- 1-(4-chlorophenyl)piperazine;hydrochloride
- 1-(4-Chlorophenyl)-piperazine.HCl, 1mg/ml in Methanol
- 1-(4-Chlorophenyl)piperazinehydrochloride
- 1-(4-Chlorophenyl)piperazine--hydrogen chloride (1/1)
- DS-15464
- 4-(4-chlorophenyl)-piperazine hydrochloride
- para-Chlorophenylpiperazine Hydrochloride
- 1-(4-Chlorophenyl)-piperazine.HCl, 1mg/ml in Methanol (as free base)
-
- MDL: MFCD00060187
- Inchi: 1S/C10H13ClN2.ClH/c11-9-1-3-10(4-2-9)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H
- InChI Key: ZHGRQBSZTVJDHU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1CCNCC1.Cl
- BRN: 5647914
Computed Properties
- Exact Mass: 232.05300
- Monoisotopic Mass: 232.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 15.3A^2
Experimental Properties
- Color/Form: White or cream crystalline powder
- Melting Point: 277°C (dec.)
- Boiling Point: 336.3°Cat760mmHg
- Flash Point: 157.2°C
- PSA: 15.27000
- LogP: 2.94540
- Solubility: Not determined
1-(4-Chlorophenyl)piperazine hydrochloride Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
1-(4-Chlorophenyl)piperazine hydrochloride Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Chlorophenyl)piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C350690-500mg |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | 500mg |
$ 50.00 | 2022-03-28 | ||
| TRC | C350690-1g |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | 1g |
$ 60.00 | 2022-03-28 | ||
| TRC | C350690-2.5g |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | 2.5g |
$ 70.00 | 2022-03-28 | ||
| TRC | C350690-5g |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | 5g |
$ 80.00 | 2022-03-28 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FH222-1g |
1-(4-Chlorophenyl)piperazine hydrochloride |
13078-12-1 | 98.0%(LC&N) | 1g |
¥113.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FH222-5g |
1-(4-Chlorophenyl)piperazine hydrochloride |
13078-12-1 | 98.0%(LC&N) | 5g |
¥343.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1117-25G |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | >98.0%(HPLC)(N) | 25g |
¥275.00 | 2024-04-17 | |
| Chemenu | CM120165-100g |
1-(4-Chlorophenyl)piperazine Hydrochloride |
13078-12-1 | 97% | 100g |
$86 | 2023-02-18 | |
| abcr | AB139964-25 g |
1-(4-Chlorophenyl)piperazine hydrochloride, 98%; . |
13078-12-1 | 98% | 25g |
€84.50 | 2023-05-09 | |
| abcr | AB139964-100 g |
1-(4-Chlorophenyl)piperazine hydrochloride, 98%; . |
13078-12-1 | 98% | 100g |
€169.50 | 2023-05-09 |
1-(4-Chlorophenyl)piperazine hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(4-Chlorophenyl)piperazine hydrochloride
Introduction to 1-(4-Chlorophenyl)piperazine hydrochloride (CAS No. 13078-12-1)
1-(4-Chlorophenyl)piperazine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 13078-12-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of chemicals, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a chloro substituent at the para position of the phenyl ring and its hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in drug synthesis.
The structural and chemical properties of 1-(4-Chlorophenyl)piperazine hydrochloride make it a versatile building block in the development of various therapeutic agents. Its molecular formula, C10H12N2.HCl, reflects its composition and highlights its potential applications in medicinal chemistry. The compound's stability under standard conditions and its compatibility with a range of organic reactions further underscore its utility in synthetic pathways.
In recent years, 1-(4-Chlorophenyl)piperazine hydrochloride has garnered attention in academic and industrial research due to its role as a precursor in the synthesis of bioactive molecules. One notable area of interest is its application in the development of psychoactive substances, where it serves as a key intermediate. The compound's ability to undergo functional group transformations allows chemists to modify its structure, leading to novel derivatives with enhanced pharmacological properties.
Recent studies have explored the pharmacokinetic behavior of 1-(4-Chlorophenyl)piperazine hydrochloride and its derivatives. Research indicates that this compound exhibits moderate oral bioavailability and rapid metabolic clearance, suggesting potential for use in systemic therapies. The chloro substituent at the phenyl ring influences its interaction with biological targets, affecting both potency and selectivity. These findings are crucial for optimizing drug design and improving therapeutic outcomes.
The synthesis of 1-(4-Chlorophenyl)piperazine hydrochloride typically involves multi-step organic reactions, starting from readily available aromatic precursors. Common synthetic routes include nucleophilic substitution reactions followed by salt formation to yield the hydrochloride derivative. Advances in catalytic methods have further refined these processes, improving yield and reducing byproduct formation. Such innovations are essential for scaling up production while maintaining high purity standards.
The role of 1-(4-Chlorophenyl)piperazine hydrochloride extends beyond psychoactive drug development. It has been investigated for its potential in treating neurological disorders, where modulation of neurotransmitter systems is critical. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects, making them candidates for further clinical investigation. The growing body of research underscores the importance of 1-(4-Chlorophenyl)piperazine hydrochloride as a pharmacological scaffold.
In industrial applications, 1-(4-Chlorophenyl)piperazine hydrochloride is utilized in the production of specialty chemicals and fine intermediates. Its stability and reactivity make it suitable for large-scale manufacturing processes where precise control over reaction conditions is required. Additionally, regulatory compliance ensures that its use aligns with safety and environmental standards, minimizing risks associated with chemical handling and disposal.
The future prospects for 1-(4-Chlorophenyl)piperazine hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging the compound's structural flexibility. As new methodologies emerge, such as computational chemistry and high-throughput screening, the potential for discovering novel derivatives will continue to grow.
Understanding the chemical behavior of 1-(4-Chlorophenyl)piperazine hydrochloride is essential for maximizing its utility in pharmaceuticals. Techniques like spectroscopy, chromatography, and mass spectrometry provide insights into its molecular interactions and degradation pathways. These analytical methods are critical for ensuring consistency in quality control and optimizing formulations for clinical use.
In conclusion, 1-(4-Chlorophenyl)piperazine hydrochloride (CAS No. 13078-12-1) represents a significant advancement in pharmaceutical chemistry. Its structural features, synthetic accessibility, and diverse applications make it a cornerstone in drug development. As research progresses, this compound will continue to play a pivotal role in addressing unmet medical needs across various therapeutic domains.
13078-12-1 (1-(4-Chlorophenyl)piperazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)